5-(dimethoxymethyl)-1H-1,2,4-triazole
Overview
Description
5-(Dimethoxymethyl)-1H-1,2,4-triazole (5-DMMT) is an organic compound that is an important part of the triazole family. It is a heterocyclic compound that is composed of five carbon atoms, two oxygen atoms and one nitrogen atom. 5-DMMT is widely used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of different polymers and polymeric materials.
Scientific Research Applications
Synthesis and Structural Analysis
5-(dimethoxymethyl)-1H-1,2,4-triazole and related compounds have been a subject of research in the field of synthesis and crystal structure analysis. Xu et al. (2006) synthesized a compound related to this compound, which was analyzed for its crystal structure, providing insights into the molecular geometry and interactions within the lattice (Xu, Liang-zhong, Shang, Yu-qing, Yu, Guan-Ping, Li, Kai, Si, Guo-dong, 2006).
Antimicrobial and Antifungal Applications
Compounds derived from 1,2,4-triazole have been studied for their antimicrobial and antifungal properties. Beyzaei et al. (2019) developed a one-pot synthesis method for 3(5)-substituted 1,2,4-triazol-5(3)-amines, showing potential as antimicrobial agents (Beyzaei, Khosravi, Aryan, Ghasemi, 2019). Sun et al. (2015) synthesized novel 1,2,4-triazol-5(4H)-one derivatives, demonstrating antifungal activities against specific pathogens (Na-Bo Sun, Jin, Fang-Yue He, 2015).
Pharmaceutical Research
In pharmaceutical research, triazole derivatives, including those related to this compound, have been explored for various biological activities. Ferreira et al. (2013) discussed the significance of triazoles in drug development, highlighting their versatile structural variations and broad range of biological activities (V. Ferreira, D. D. da Rocha, F. D. da Silva, P. Ferreira, N. Boechat, Jorge L Magalhães, 2013).
Photographic and Dye Applications
The use of triazole derivatives in the production of dyes and color photographic applications has been explored. Shimada et al. (2006) synthesized a novel heterocyclic dye-forming coupler, demonstrating its practical use in color photographs (Yasuhiro Shimada, Takayuki Ito, H. Maeta, Akiko Matsuoka, Kozo Sato, 2006).
Energetic Materials and Detonation Properties
Research in the field of energetic materials has also incorporated triazole derivatives. Thottempudi and Shreeve (2011) investigated salts of trinitromethyl-substituted triazoles, demonstrating their potential as high-density energetic materials with excellent detonation properties (Venugopal Thottempudi, J. Shreeve, 2011).
properties
IUPAC Name |
5-(dimethoxymethyl)-1H-1,2,4-triazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O2/c1-9-5(10-2)4-6-3-7-8-4/h3,5H,1-2H3,(H,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCJAPIYDKXODHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=NC=NN1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.